4-fluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H16FN3O3S/c19-15-6-8-16(9-7-15)26(24,25)20-12-13-22-18(23)11-10-17(21-22)14-4-2-1-3-5-14/h1-11,20H,12-13H2
• InChI Key: IIRYXRVIFKBPBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3S
• Molecular Weight: 373.4 g/mol

Description

4-fluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that belongs to the class of pyridazine-containing compounds.

Scientific Research Applications

Cyclooxygenase Inhibition

Sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are crucial in the inflammatory process. The introduction of a fluorine atom in these molecules has been found to preserve COX-2 potency while enhancing selectivity, leading to the development of potent, selective, and orally active COX-2 inhibitors like JTE-522 for treating conditions such as rheumatoid arthritis and acute pain (Hiromasa Hashimoto et al., 2002).

Fluorodesulfurization

The selective fluorodesulfurization of heterocyclic compounds, including benzo- and pyrido-oxazine derivatives, has been successfully carried out using N-halogenosuccinimides as oxidizing agents in the presence of Et3N·3HF. This process yields monofluorinated products with excellent efficiency, highlighting the synthetic versatility of sulfonamide compounds in chemical transformations (B. Yin et al., 2010).

Antimicrobial and Anticancer Activity

A series of benzenesulfonamide derivatives incorporating ureido moieties has been synthesized, showing inhibition against carbonic anhydrase enzymes (CA I, II, IX, and XII). These enzymes are associated with various physiological functions, including tumorigenesis. The study highlights the potential pharmacologic applications of these compounds, particularly as antitumor agents (C. Congiu et al., 2015).

Carbonic Anhydrase Inhibition for Therapeutic Use

Further research into sulfonamide derivatives has led to the identification of compounds with significant inhibitory effects on carbonic anhydrase isoforms. These findings are crucial for developing therapeutic agents targeting conditions where the activity of these enzymes is dysregulated, such as in certain cancers and neurological disorders (S. Bilginer et al., 2019).